2-(3-Bromo-2-chlorophenyl)-2,2-difluoroacetic acid
Overview
Description
2-(3-Bromo-2-chlorophenyl)-2,2-difluoroacetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as diflufenican and is primarily used as a herbicide to control weeds in agricultural fields. However, recent research has shown that diflufenican has several other potential applications in the field of science.
Mechanism of Action
The mechanism of action of diflufenican involves the inhibition of protoporphyrinogen oxidase (PPO), an enzyme that is essential for the synthesis of chlorophyll in plants. By inhibiting this enzyme, diflufenican prevents the growth of weeds and other unwanted plants.
Biochemical and Physiological Effects:
Diflufenican has been shown to have several biochemical and physiological effects. In addition to its herbicidal properties, diflufenican has also been shown to have antifungal and antibacterial properties. Furthermore, diflufenican has been shown to have potential applications in the treatment of cancer and other diseases.
Advantages and Limitations for Lab Experiments
Diflufenican has several advantages for use in lab experiments. It is readily available, relatively inexpensive, and has a long shelf life. However, diflufenican also has several limitations. It is highly toxic and must be handled with care. In addition, diflufenican can also be difficult to dissolve in certain solvents, which can limit its use in certain experiments.
Future Directions
The potential applications of diflufenican in various fields have led to several future directions for research. One possible direction is the development of new compounds based on the structure of diflufenican. Another direction is the study of the binding properties of diflufenican with proteins and enzymes. Finally, the potential applications of diflufenican in the treatment of cancer and other diseases warrant further investigation.
Conclusion:
In conclusion, diflufenican is a chemical compound that has several potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on diflufenican is warranted to fully understand its potential applications in science.
Synthesis Methods
The synthesis of diflufenican involves the reaction of 3-bromo-2-chloroaniline with difluoroacetic acid in the presence of a catalyst. This reaction leads to the formation of 2-(3-Bromo-2-chlorophenyl)-2,2-difluoroacetic acid.
Scientific Research Applications
Diflufenican has been extensively studied for its potential applications in various scientific fields. In the field of chemistry, diflufenican has been used as a reagent for the synthesis of several other compounds. In addition, diflufenican has also been used as a probe to study the binding properties of proteins and enzymes.
properties
IUPAC Name |
2-(3-bromo-2-chlorophenyl)-2,2-difluoroacetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrClF2O2/c9-5-3-1-2-4(6(5)10)8(11,12)7(13)14/h1-3H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWNWVDBNSQVYFS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)Cl)C(C(=O)O)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrClF2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.47 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Bromo-2-chlorophenyl)-2,2-difluoroacetic acid | |
CAS RN |
2357479-57-1 |
Source
|
| Record name | 2-(3-bromo-2-chlorophenyl)-2,2-difluoroacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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